N-[5,6-dimethyl-1-(4-methylbenzyl)-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide

• IUPAC Name: N-[5,6-dimethyl-1-[(4-methylphenyl)methyl]benzimidazol-4-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C24H25N3O2S/c1-16-5-9-20(10-6-16)14-27-15-25-24-22(27)13-18(3)19(4)23(24)26-30(28,29)21-11-7-17(2)8-12-21/h5-13,15,26H,14H2,1-4H3
• InChI Key: LQIZNLYXYFMRRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=NC3=C2C=C(C(=C3NS(=O)(=O)C4=CC=C(C=C4)C)C)C
• Molecular Formula: C24H25N3O2S
• Molecular Weight: 419.5 g/mol
• CAS No.: 338423-17-9

Description

N-[5,6-dimethyl-1-(4-methylbenzyl)-1H-1,3-benzimidazol-4-yl]-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H25N3O2S and its molecular weight is 419.54. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study by Pişkin, Canpolat, and Öztürk (2020) synthesized new compounds, including derivatives similar to the specified chemical structure, which demonstrated significant properties for photodynamic therapy (PDT). These compounds, particularly zinc(II) phthalocyanines substituted with specific benzenesulfonamide derivative groups, exhibited high singlet oxygen quantum yields, essential for effective PDT in cancer treatment. Their photophysical and photochemical properties in dimethyl sulfoxide make them potential Type II photosensitizers, indicating their promising application in targeting and eliminating cancer cells through light-induced reactions (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer and DNA Interaction Studies

González-Álvarez et al. (2013) investigated mixed-ligand copper(II)-sulfonamide complexes with derivatives resembling the specified chemical structure. These complexes showed notable DNA binding, cleavage activities, and genotoxicity, alongside significant antiproliferative effects against both yeast and human tumor cells, including colon adenocarcinoma Caco-2 cells and leukemia Jurkat T lymphocytes. The study highlights the role of N-sulfonamide derivatives in mediating interactions with DNA and inducing cell death, mainly through apoptosis, suggesting their potential as anticancer agents (González-Álvarez et al., 2013).

Agricultural Applications

In agricultural research, Campos et al. (2015) explored solid lipid nanoparticles and polymeric nanocapsules containing carbendazim and tebuconazole for fungal disease prevention and control. These carrier systems, which encapsulate fungicides, showed modified release profiles and reduced toxicity, indicating their utility in enhancing the efficacy and safety of fungicide application in agriculture (Campos et al., 2015).

Antibacterial and Enzyme Inhibition Studies

Abbasi et al. (2017) synthesized new sulfonamides bearing a 1,4-benzodioxin ring, aiming to explore their antibacterial potential and inhibitory effects against lipoxygenase, an enzyme involved in inflammatory processes. Their findings suggest that certain derivatives, particularly those with specific structural modifications, exhibited good antibacterial activity against various strains and showed potential as therapeutic agents for inflammatory ailments (Abbasi et al., 2017).

Safety and Hazards

This compound is classified as a combustible solid. It has hazard statements H319 - H413, indicating that it can cause serious eye irritation and may cause long-lasting harmful effects to aquatic life.